Cas no 853058-43-2 (4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid)

• Product Name: 4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid
• CAS No: 853058-43-2
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD09999221
• CID: 717185
• PubChem ID: 45789730
• Update Time: 2025-04-19

4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• MFCD09999221
• 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-chloro-
• EN300-141121
• AKOS006305680
• PB31467
• SY097176
• 1019056-31-5
• 853058-43-2
• 4-chloro-5h-pyrrolo[3,2-d]pyrimidine-7-carboxylicacid
• SCHEMBL2080225
• SYUREEKHRDWOJX-UHFFFAOYSA-N
• AS-38620
• CS-0050913
• DB-058728
• J-515054
• SB10438
• 5H-4-Chloro-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid

• MDL： MFCD09999221
• Inchi： 1S/C7H4ClN3O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)
• InChI Key： SYUREEKHRDWOJX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(=O)O)=CN2)N=CN=1

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: 1.30950